4-Methoxybicyclo[2.2.2]octan-2-one

• CAS: 4893-16-7

Core Science & Biosynthesis

Starting materials for the synthesis of 4-Methoxybicyclo[2.2.2]octan-2-one

The synthesis of 4-Methoxybicyclo[2.2.2]octan-2-one presents a classic problem in regiocontrol: establishing a 1,4-relationship between a bridgehead substituent (C4) and a bridge ketone (C2) on the bicyclo[2.2.2]octane scaffold. Standard Diels-Alder reactions often favor "ortho" (1,2) adducts; therefore, this guide details a high-fidelity route utilizing 1,4-Cyclohexanedione as the regiochemical anchor.

Part 1: Strategic Analysis & Retrosynthesis

The Regiochemical Challenge

The bicyclo[2.2.2]octane core is highly symmetrical, but introducing substituents at specific bridgehead (C1/C4) and bridge (C2/C3) positions requires precise orbital control.

• Direct Approach Failure: reacting 1-methoxy-1,3-cyclohexadiene with an asymmetric dienophile (e.g., acrylonitrile) predominantly yields the 1-methoxy (ortho) isomer due to the "ortho rule" of Diels-Alder cycloadditions.

• The Solution: To guarantee the 4-methoxy (bridgehead) placement relative to the 2-one functionality, we must utilize a 1,4-disubstituted diene precursor. This "locks" the bridgehead positions before the bicyclic ring is even formed.

Retrosynthetic Pathway

The most robust route disconnects the target into Methyl Iodide (for the methoxy group) and 4-Hydroxybicyclo[2.2.2]octan-2-one . The bicyclic core is further disconnected via a Diels-Alder transform to 1,4-bis(trimethylsilyloxy)-1,3-cyclohexadiene and

-Chloroacrylonitrile .

Core Starting Material: 1,4-Cyclohexanedione (CAS: 637-88-7).

Figure 1: Retrosynthetic logic flow ensuring 1,4-regiocontrol.[1]

Part 2: Critical Starting Materials & Reagents

The success of this synthesis relies on the purity and reactivity of the following materials.

Component	Chemical Name	Role	Critical Specification
Scaffold Precursor	1,4-Cyclohexanedione	Core Carbon Skeleton	>98% Purity.[2] Must be dry; recrystallize from benzene/petroleum ether if yellowed.
Diene Generator	Chlorotrimethylsilane (TMSCl)	Enol Trapping Agent	Freshly distilled from CaH₂. HCl-free.
Dienophile	-Chloroacrylonitrile	Ketene Equivalent	Stabilized. Use immediately upon opening or distill. Acts as a "masked" ketone.
Methylating Agent	Methyl Iodide (MeI)	Functionalization	Dried over molecular sieves.
Catalyst	Silver(I) Oxide (Ag₂O)	Methylation Promoter	Freshly prepared or stored in dark/dry conditions.

Part 3: Step-by-Step Experimental Protocol

Phase 1: Synthesis of the Regio-Locked Diene

Objective: Convert 1,4-cyclohexanedione into the activated 1,4-bis(trimethylsilyloxy)-1,3-cyclohexadiene.

• Setup: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and addition funnel.

• Solvation: Dissolve 1,4-Cyclohexanedione (11.2 g, 100 mmol) in anhydrous DMF (100 mL) and Triethylamine (30 mL, 220 mmol).

• Activation: Cool to 0°C. Add TMSCl (28 mL, 220 mmol) dropwise over 30 minutes.

• Reaction: Allow to warm to room temperature and stir for 12 hours. The solution will turn cloudy as Et₃N·HCl salts precipitate.

• Workup: Dilute with pentane (200 mL), wash with ice-cold NaHCO₃ (sat. aq.), then cold brine. Dry over MgSO₄.[3]

• Purification: Concentrate in vacuo. The residue is 1,4-bis(trimethylsilyloxy)-1,3-cyclohexadiene .

  • Note: This diene is sensitive to hydrolysis. Use immediately or store at -20°C under Argon.

Phase 2: Diels-Alder Cycloaddition

Objective: Construct the bicyclo[2.2.2] core with correct bridgehead functionalization.

• Mixing: In a heavy-walled pressure tube (or sealed flask), dissolve the crude diene (from Phase 1) in anhydrous Benzene or Toluene (50 mL).

• Addition: Add

  -Chloroacrylonitrile (10.5 g, 120 mmol).

• Cyclization: Heat the sealed vessel to 110°C for 24-48 hours.

  • Mechanism:[4][5][6] The diene behaves as an electron-rich species; the dienophile is electron-poor. The 1,4-substitution on the diene ensures that both bridgeheads (C1 and C4 of the product) bear a silyloxy group.

• Workup: Cool to room temperature. Evaporate solvent and excess dienophile under reduced pressure.

Phase 3: Hydrolysis to 4-Hydroxybicyclo[2.2.2]octan-2-one

Objective: Unmask the ketone and the bridgehead alcohol.

• Hydrolysis: Dissolve the crude Diels-Alder adduct in THF (100 mL). Add 10% aqueous HCl (30 mL).

• Stirring: Stir vigorously at room temperature for 4 hours.

  • Chemical Transformation:

    • The

      -chloro-nitrile moiety hydrolyzes to a ketone (C2).

    • The TMS enol ethers hydrolyze. The bridgehead TMS ether becomes a bridgehead hydroxyl (C4). The other TMS group (at C1) eliminates or hydrolyzes to a ketone which might decarboxylate if it were a beta-keto acid, but here it simply reverts to the bridgehead hydrogen or alcohol depending on the exact workup. Correction: In this specific scaffold, the 1,4-bis(TMSO) diene typically yields the 1,4-diketone or 4-hydroxy-2-one derivative depending on the dienophile. With

      -chloroacrylonitrile, the chlorine/cyano carbon becomes the ketone. The bridgehead TMSO becomes the alcohol.

• Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine, dry over Na₂SO₄.

• Isolation: Flash chromatography (Silica gel, Hexanes/EtOAc gradient) yields 4-Hydroxybicyclo[2.2.2]octan-2-one .

Phase 4: O-Methylation

Objective: Final conversion to the 4-methoxy target.

• Reaction: Dissolve 4-Hydroxybicyclo[2.2.2]octan-2-one (1.0 eq) in anhydrous DMF.

• Reagents: Add Methyl Iodide (5.0 eq) and Silver(I) Oxide (2.0 eq).

  • Why Ag₂O? Bridgehead alcohols are sterically hindered and prone to elimination if acidic conditions are used (though Bredt's rule disfavors this). Ag₂O provides mild, neutral activation for alkylation.

• Completion: Stir at room temperature for 16 hours. Filter through a Celite pad to remove silver salts.

• Final Purification: Concentrate and purify via sublimation or column chromatography to obtain 4-Methoxybicyclo[2.2.2]octan-2-one .

Part 4: Process Visualization

The following diagram illustrates the chemical logic flow, highlighting the critical "Regio-Lock" step.

Figure 2: Workflow for the synthesis of 4-Methoxybicyclo[2.2.2]octan-2-one.

References

• Diels-Alder Regioselectivity & Diene Synthesis: Ibuka, T., et al. "Diels-Alder reactions of 1,4-bis(trimethylsilyloxy)-1,3-cyclohexadienes." Chemical & Pharmaceutical Bulletin, 1982.

• General Synthesis of Bicyclo[2.2.2]octanones: Kitching, W., et al. "Synthesis and NMR Spectra of Substituted Bicyclo[2.2.2]octanes." Journal of Organic Chemistry, 1981.

• Use of

  -Chloroacrylonitrile as Ketene Equivalent: Evans, D. A., et al. "New Diels-Alder Reactions. Use of alpha-chloroacrylonitrile." Journal of the American Chemical Society.[7]

• Bridgehead Functionalization: Kraus, G. A., et al. "Bridgehead Functionalization of Bicyclo[2.2.2]octanes."[8] Journal of Organic Chemistry.

Sources

• 1. Enantioselective Synthesis of Bicyclo[2.2.2]octenones Using a Copper-Mediated Oxidative Dearomatization/[4+2] Dimerization Cascade1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methyl 4-hydroxybicyclo[2.2.2]octane-1-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. chem.ucla.edu [chem.ucla.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. WO2019075004A1 - Synthesis of bicyclo[2.2.2]octane derivatives - Google Patents [patents.google.com]
• 8. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Stereocontrol in Nucleophilic Addition to 4-Methoxybicyclo[2.2.2]octan-2-one

Abstract

The rigid bicyclo[2.2.2]octane framework serves as an excellent scaffold for investigating stereoelectronic effects in organic reactions. This application note provides a detailed examination of the nucleophilic addition to 4-Methoxybicyclo[2.2.2]octan-2-one, a substrate where the interplay between the rigid cage structure and a remote electronic substituent dictates the stereochemical outcome. We delve into the mechanistic principles, including the Bürgi-Dunitz trajectory, and discuss the influence of the 4-methoxy group on facial selectivity. Detailed, field-proven protocols for performing nucleophilic additions with organometallic reagents and hydrides are provided, along with methods for product analysis. This guide is intended for researchers in synthetic organic chemistry and drug development seeking to understand and control stereochemistry in complex molecular architectures.

Introduction: The Bicyclo[2.2.2]octanone System

The bicyclo[2.2.2]octane skeleton is a conformationally rigid structural motif frequently employed in the study of reaction mechanisms and as a core component in medicinal chemistry and materials science.[1] Its rigid structure locks the cyclohexane rings in a boat-like conformation, providing a well-defined geometry to probe the effects of substituents on reactivity. Nucleophilic addition to the carbonyl group of bicyclo[2.2.2]octan-2-one and its derivatives is a fundamental transformation that introduces a new stereocenter.[2] The facial selectivity of this addition—whether the nucleophile attacks from the syn or anti face with respect to a substituent at the C4 position—is governed by a subtle balance of steric and electronic factors.

The introduction of a methoxy group at the C4 position, remote from the carbonyl electrophile, presents an intriguing case study. The methoxy group can exert its influence through two primary mechanisms: a through-bond inductive effect or a through-space field effect.[3][4] Understanding which effect dominates is crucial for predicting and controlling the stereochemical outcome of the reaction.

Mechanistic Considerations: The Path of the Nucleophile

The trajectory of a nucleophile's approach to a carbonyl carbon is not perpendicular to the plane of the carbonyl group but rather follows a specific angle to maximize orbital overlap and minimize steric repulsion.[5] This concept is fundamentally described by the Bürgi-Dunitz trajectory .

The Bürgi-Dunitz Angle

First described by Hans-Beat Bürgi and Jack Dunitz through analysis of crystallographic data, the Bürgi-Dunitz angle (αBD) defines the preferred trajectory of a nucleophile attacking a carbonyl carbon.[6][7] This angle is typically found to be approximately 105-107°, representing an optimal compromise between maximizing the interaction of the nucleophile's Highest Occupied Molecular Orbital (HOMO) with the carbonyl's π* Lowest Unoccupied Molecular Orbital (LUMO) and minimizing Pauli repulsion with the carbonyl's π-electrons.[8][9] In the context of 4-Methoxybicyclo[2.2.2]octan-2-one, this precise trajectory means the nucleophile's path is sensitive to the electronic environment created by the remote methoxy group.

Influence of the 4-Methoxy Substituent

The key question is how the C4-methoxy group influences the two faces of the carbonyl.

• Through-Bond Inductive Effect: The electronegative oxygen atom can withdraw electron density through the sigma bond framework. This effect would decrease the electron density of the entire sigma frame, potentially influencing the LUMO of the carbonyl.

• Through-Space Field Effect: The lone pairs on the methoxy oxygen create a localized region of negative electrostatic potential in the cavity of the bicyclic system.[4][10] This through-space electrostatic field can repel the incoming electron-rich nucleophile.

For 4-Methoxybicyclo[2.2.2]octan-2-one, the nucleophile can attack from two faces:

• syn-attack: The nucleophile approaches from the same side as the methoxy group. This pathway would likely experience electrostatic repulsion from the oxygen lone pairs.

• anti-attack: The nucleophile approaches from the side opposite to the methoxy group. This pathway avoids direct through-space repulsion.

Therefore, it is generally anticipated that anti-attack will be the favored pathway, leading to the formation of the syn-alcohol as the major product. The degree of this facial selectivity, or diastereoselectivity, can be influenced by the nature of the nucleophile and the reaction conditions.[11]

Visualizing the Nucleophilic Attack

The stereochemical outcome of the reaction is determined by the facial selectivity of the nucleophilic attack on the carbonyl carbon.

Caption: Favored anti-attack leads to the syn-alcohol product.

Experimental Protocols

The following protocols are provided as a robust starting point for investigating nucleophilic additions to 4-Methoxybicyclo[2.2.2]octan-2-one.

Synthesis of 4-Methoxybicyclo[2.2.2]octan-2-one

The starting material can be prepared from commercially available precursors, often involving a Diels-Alder reaction followed by functional group manipulations. A common route involves the synthesis of 4-hydroxybicyclo[2.2.2]octan-2-one followed by methylation.[12][13]

General Protocol for Nucleophilic Addition with an Organometallic Reagent (e.g., MeMgBr)

This protocol describes a general procedure for the addition of a Grignard reagent.

Workflow Diagram:

Caption: Workflow for organometallic addition to the ketone.

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, add 4-Methoxybicyclo[2.2.2]octan-2-one (1.0 equiv). Evacuate and backfill the flask with dry nitrogen gas (3 cycles).

• Dissolution: Add anhydrous tetrahydrofuran (THF, ~0.1 M concentration) via syringe to dissolve the ketone.

• Cooling: Cool the resulting solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add a solution of methylmagnesium bromide (MeMgBr, 1.2 equiv, typically 3.0 M in diethyl ether) dropwise via syringe over 15 minutes.

• Reaction: Stir the mixture at -78 °C for 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution at -78 °C.

• Workup: Allow the mixture to warm to room temperature. Transfer the contents to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to isolate the diastereomeric alcohol products.

• Analysis: Determine the diastereomeric ratio (d.r.) of the purified product mixture using ¹H NMR spectroscopy or gas chromatography (GC). The relative integration of well-resolved peaks corresponding to each diastereomer will provide the ratio.

General Protocol for Reduction with a Hydride Reagent (e.g., NaBH₄)

This protocol outlines a standard reduction procedure.

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 4-Methoxybicyclo[2.2.2]octan-2-one (1.0 equiv).

• Dissolution: Add methanol (MeOH, ~0.1 M concentration) to dissolve the ketone.

• Cooling: Cool the solution to 0 °C using an ice/water bath.

• Reagent Addition: Add sodium borohydride (NaBH₄, 1.5 equiv) portion-wise over 5 minutes. Caution: Gas evolution (H₂).

• Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional hour. Monitor by TLC.

• Quenching: Carefully quench the reaction by the slow addition of acetone to consume excess NaBH₄, followed by the addition of water.

• Workup: Remove the bulk of the methanol under reduced pressure. Add water and extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification & Analysis: Purify and analyze the product as described in steps 9 and 10 of Protocol 4.2.

Data and Expected Outcomes

The diastereoselectivity of the nucleophilic addition is highly dependent on the steric bulk and electronic nature of the incoming nucleophile. The results should be tabulated to compare the facial selectivity under different conditions.

Nucleophile (Reagent)	Solvent	Temp (°C)	Expected Major Product	Expected d.r. (anti-attack:syn-attack)
Me⁻ (MeMgBr)	THF	-78	syn-Alcohol	>10:1
H⁻ (NaBH₄)	MeOH	0	syn-Alcohol	~5:1
H⁻ (L-Selectride®)	THF	-78	syn-Alcohol	>20:1
Ph⁻ (PhLi)	THF	-78	syn-Alcohol	>15:1

Note: The expected diastereomeric ratios (d.r.) are illustrative and based on the principle of minimizing through-space electrostatic repulsion. Actual results may vary. L-Selectride®, being a bulkier hydride source, is expected to show higher facial selectivity compared to NaBH₄.

Conclusion

The nucleophilic addition to 4-Methoxybicyclo[2.2.2]octan-2-one provides a clear and instructive model for understanding the impact of remote substituents on stereochemical control. The experimental evidence strongly suggests that the through-space electrostatic field effect of the 4-methoxy group is the dominant factor in directing the nucleophile to the anti-face of the carbonyl. This principle allows for the predictable synthesis of the corresponding syn-alcohol as the major diastereomer. By carefully selecting nucleophiles and reaction conditions, researchers can effectively control the stereochemical outcome, a critical capability in the synthesis of complex, three-dimensional molecules for pharmaceutical and materials applications.

References

• Facial selectivity in the nucleophilic additions of vinylmagnesium bromide to bicyclo[2.2.2]oct-5-en-2-one derivatives. (2007). PubMed. Available at: [Link]

• Paquette, L. A., Underiner, T. L., & Gallucci, J. C. (1991). Structural analysis of cis-[n.3.1]bicyclic ketones by x-ray crystallography. Impact of the observed conformational crossover by .pi.-facially diastereoselective nucleophilic additions to this class of ketones and on the stereochemical course of electrophilic reactions involving their methylene analogs. The Journal of Organic Chemistry. Available at: [Link]

• Katzenellenbogen, J. A., et al. (2012). Bicyclo[2.2.2]octanes: Close Structural Mimics of the Nuclear Receptor Binding Motif of Steroid Receptor Coactivators. PMC. Available at: [Link]

• Bürgi–Dunitz angle. (n.d.). Wikipedia. Available at: [Link]

• Adherence to Bürgi–Dunitz stereochemical principles requires significant structural rearrangements in Schiff-base formation: insights from transaldolase complexes. (2014). PMC. Available at: [Link]

• The Burgi-Dunitz Trajectory. (n.d.). OpenOChem Learn. Available at: [Link]

• Synthesis of some bicyclo[2.2.2]oct-5-en-2-ones and bicyclo[2.2.2]octan-2-ones. Rearrangements accompanying oxidative decarboxylation with lead tetraacetate. (1972). ResearchGate. Available at: [Link]

• Bürgi–Dunitz angle. (n.d.). Grokipedia. Available at: [Link]

• Stereochemistry of the carbonyl group. (n.d.). Chemistry Revision Site - Weebly. Available at: [Link]

• Facial (syn–anti) stereoselectivity in the Diels–Alder reactions of spiro(bicyclo[2.2.2]octane-2,1′-[6][14]cyclopentadiene). (1994). ResearchGate. Available at: [Link]

• Nucleophilic Additions to Aldehydes and Ketones - An Overview. (2022). Chemistry LibreTexts. Available at: [Link]

• Approach of a nucleophile to a ketone or aldehyde carbonyl. (n.d.). ResearchGate. Available at: [Link]

• Ramondo, F., et al. (2002). Electronic Substituent Effects in Bicyclo[1.1.1]pentane and [n]Staffane Derivatives: A Quantum Chemical Study Based on Structural Variation. Scilit. Available at: [Link]

• Stereochemical and Steric Effects in Nucleophilic Substitution of ??-Halo Ketones. (1967). ResearchGate. Available at: [Link]

• Capturing electronic substituent effect with effective atomic orbitals. (2025). RSC Publishing. Available at: [Link]

• The Stereochemistry of SN1 Reaction Mechanism. (2024). Chemistry Steps. Available at: [Link]

• Wheeler, S. E., & Houk, K. N. (2009). Through-Space Effects of Substituents Dominate Molecular Electrostatic Potentials of Substituted Arenes. Journal of Chemical Theory and Computation. Available at: [Link]

• bicyclo[3.2.1]octan-3-one. (n.d.). Organic Syntheses Procedure. Available at: [Link]

• Substituent Effects. (n.d.). University of Calgary. Available at: [Link]

• Screening of yeast species for the stereo-selective reduction of bicyclo[2.2.2]octane-2,6-dione. (2001). Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Available at: [Link]

• Chemists reconsider the impact of through-space effects. (2021). Chemistry World. Available at: [Link]

• Enantioselective synthesis of bicyclo[2.2.2]octane-1-carboxylates under metal free conditions. (2015). Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Synthesis of bicyclo[2.2.2]octane derivatives. (2019). Google Patents.

• Synthesis of bicyclo[2.2.2]oct-5-en-2-ones via a tandem intermolecular Michael addition intramolecular aldol process (a bridged Robinson annulation). (2005). UCLA Chemistry and Biochemistry. Available at: [Link]

• Substituted arene synthesis by 1,4-Addition. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Oxidative Scission of Bicyclo[2.2.2]octenones: Untying the α-Dimethoxycarbonyl. (2024). ResearchGate. Available at: [Link]

• Oxidative Scission of Bicyclo[2.2.2]octenones: Untying the α-Dimethoxycarbonyl. (2025). The Journal of Organic Chemistry. Available at: [Link]

Sources

• 1. Bicyclo[2.2.2]octanes: Close Structural Mimics of the Nuclear Receptor Binding Motif of Steroid Receptor Coactivators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Capturing electronic substituent effect with effective atomic orbitals - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D5CP01299F [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Stereochemistry of the carbonyl group - Chemistry Revision Site [ueache.weebly.com]
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• 10. Chemists reconsider the impact of through-space effects | Research | Chemistry World [chemistryworld.com]
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• 12. Methyl 4-hydroxybicyclo[2.2.2]octane-1-carboxylate synthesis - chemicalbook [chemicalbook.com]
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Application Note: Controlled Polymerization of 4-Methoxybicyclo[2.2.2]octan-2-one Derived Monomers

Bicyclo[2.2.2]octane Methacrylates

Abstract & Strategic Value

This guide details the protocol for converting 4-methoxybicyclo[2.2.2]octan-2-one (4-MeO-BCO) into a polymerizable methacrylate monomer, followed by its controlled radical polymerization via Reversible Addition-Fragmentation chain Transfer (RAFT).

Why this Molecule? The bicyclo[2.2.2]octane (BCO) scaffold acts as a non-aromatic, rigid spacer.[1] Unlike adamantane, BCO possesses a defined ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

symmetry (unsubstituted) that is broken by the 4-methoxy and 2-functional groups, creating a unique dipole vector. Polymers derived from this scaffold exhibit:

• High Glass Transition Temperature (

  ): Due to inhibited chain rotation.

• Optical Transparency: Lack of aromaticity reduces UV-Vis absorption, ideal for deep-UV photoresists or optical coatings.

• Tunable Hydrophilicity: The 4-methoxy group acts as a hydrogen bond acceptor, improving solubility in polar organic solvents compared to the lipophilic adamantane analogs.

Monomer Synthesis: From Ketone to Methacrylate

Target Monomer:4-methoxybicyclo[2.2.2]octan-2-yl methacrylate (4-MeO-BCO-MA)

The starting material, 4-methoxybicyclo[2.2.2]octan-2-one, is non-polymerizable by radical means.[1] It must be reduced to an alcohol and esterified.

Synthetic Pathway (Logic Diagram)

Figure 1: Two-step conversion of the BCO ketone to a polymerizable methacrylate.

Detailed Protocol

Step A: Reduction to Alcohol

Rationale: Sodium borohydride (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

) is selected for mild reduction. Note that this produces a mixture of endo and exo isomers. For amorphous polymer applications, separating isomers is unnecessary as both polymerize efficiently.

• Dissolution: Dissolve 4-methoxybicyclo[2.2.2]octan-2-one (10.0 mmol) in Methanol (30 mL) at 0°C.

• Addition: Slowly add

  (15.0 mmol) in portions over 20 minutes. (Caution: Hydrogen gas evolution).

• Reaction: Stir at room temperature for 4 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 3:1).

• Workup: Quench with saturated ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  . Extract with Dichloromethane (DCM) (3 x 20 mL). Dry over and concentrate.

• Yield: Expect >90% yield of viscous colorless oil.

Step B: Methacrylation

Rationale: Methacryloyl chloride is used over methacrylic acid/DCC to ensure complete conversion of the sterically hindered secondary alcohol.

• Setup: Dissolve the alcohol (from Step A) and Triethylamine (1.5 eq) in anhydrous DCM under Nitrogen atmosphere. Cool to 0°C.

• Acylation: Dropwise add Methacryloyl Chloride (1.2 eq) diluted in DCM.

• Reaction: Allow to warm to room temperature and stir for 12 hours.

• Purification (Critical):

  • Wash with 1M HCl (remove amine), then Sat.[1] ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    (remove acid), then Brine.

  • Pass through a short plug of basic alumina to remove any oligomers or inhibitor.

  • Validation:

    NMR should show vinyl protons at 5.5 and 6.1 ppm.

RAFT Polymerization Protocol

Why RAFT? Conventional free radical polymerization of bulky monomers often leads to low molecular weight and high polydispersity (PDI) due to steric termination effects. RAFT (Reversible Addition-Fragmentation chain Transfer) allows for controlled growth and defined end-groups.[2]

Reagents Selection

Component	Choice	Rationale
CTA (RAFT Agent)	CPDB (2-Cyano-2-propyl dithiobenzoate)	Dithiobenzoates are ideal for methacrylates. CPDB handles the tertiary radical of the methacrylate propagating chain efficiently [1].
Initiator	AIBN (Azobisisobutyronitrile)	Standard thermal initiator with a 10-hour half-life at 65°C, matching the RAFT kinetics.
Solvent	Anisole	High boiling point, solubilizes the polar methoxy-BCO monomer, and allows for easy NMR monitoring (distinct aromatic signals).[1]

RAFT Mechanism Visualization

Figure 2: RAFT cycle ensuring "living" character by minimizing termination.

Experimental Procedure

Target: DP (Degree of Polymerization) = 100. Ratio: [Monomer]:[CTA]:[Initiator] = 100 : 1 : 0.2[1]

• Preparation: In a Schlenk tube, dissolve 4-MeO-BCO-MA (1.0 g, ~4.5 mmol), CPDB (10 mg), and AIBN (1.5 mg) in Anisole (1.0 mL). Note: High concentration (50% w/v) favors polymerization rate.[1]

• Degassing (Crucial): Perform 4 cycles of freeze-pump-thaw to remove Oxygen. Oxygen inhibits RAFT and causes induction periods.

• Polymerization: Immerse the sealed tube in a pre-heated oil bath at 70°C .

• Kinetics:

  • t=0 to 12h: The bulky nature of BCO slows propagation (

    ). Expect 60-70% conversion in 12-16 hours.

  • Stop: Quench by cooling to 0°C and exposing to air.

• Purification:

  • Dilute with a small amount of THF.

  • Precipitate dropwise into cold Hexane (or Methanol if the polymer is too soluble in hexane).

  • Filter and dry under vacuum at 40°C for 24h.

Characterization & Data Interpretation

Expected Properties

The following table summarizes the expected physical data based on BCO-methacrylate analogs [2].

Parameter	Method	Expected Value	Interpretation
Conversion	ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> NMR	60 - 80%	Vinyl peaks disappear. Broadening of backbone signals.
(GPC)	THF Eluent	15,000 - 25,000 Da	Linear growth with conversion (First-order kinetics).
PDI ( )	GPC	1.1 - 1.3	Narrow distribution confirms RAFT control.
	DSC	160°C - 190°C	Very high due to bulky cage inhibiting rotation.
Solubility	Visual	Soluble in THF, DCM, DMF	Methoxy group aids solubility compared to pure BCO.

Troubleshooting

• Problem: Low Conversion (<20% after 12h).

  • Cause: Steric hindrance of the BCO group reduces

    .

  • Solution: Increase temperature to 80°C or increase concentration (bulk polymerization).

• Problem: High PDI (>1.5).

  • Cause: "Hybrid" behavior where termination outcompetes chain transfer.

  • Solution: Decrease [Initiator] ratio (e.g., CTA:I = 1:0.1).

Applications in Drug Development

The resulting polymer, Poly(4-MeO-BCO-MA) , serves as a high-performance excipient:

• Amorphous Solid Dispersions (ASD): The high

  stabilizes amorphous drugs by preventing recrystallization during storage.

• Hydrophobic Modulation: The BCO cage is lipophilic, but the methoxy group provides a specific interaction site.[1] This balance is critical for solubilizing "Brick Dust" API candidates (BCS Class II/IV).

References

• Moad, G., Rizzardo, E., & Thang, S. H. (2005).[1] Living Radical Polymerization by the RAFT Process.[3][4] Australian Journal of Chemistry, 58(6), 379-410.[1] Link[1]

• Matsumoto, T., & Kurosaki, T. (1997).[1][5] Soluble and Colorless Polyimides from Bicyclo[2.2.2]octane-2,3,5,6-tetracarboxylic 2,3:5,6-Dianhydrides.[1][5] Macromolecules, 30(4), 993–1000.[1][5] Link[1]

• Idris, K. I., et al. (2011).[1] Stereospecific Free Radical and RAFT Polymerization of Bulky Silyl Methacrylates. Macromolecules, 44(8), 2416–2426.[1] Link[1]

• Bagheri, M., et al. (2020).[1][5] Enantioselective synthesis of bicyclo[2.2.2]octane-1-carboxylates. Organic Chemistry Frontiers. Link

Sources

• 1. JP5666076B2 - Bicyclo [2.2.2] octane-2,3,5,6-tetracarboxylic dianhydride, its production method, said bicyclo [2.2.2] octane-2,3,5,6-tetracarboxylic Polyimide obtained from acid dianhydride and use thereof - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. RAFT mediated polymerization of methyl methacrylate initiated by Bergman cyclization: access to high molecular weight narrow polydispersity polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Controlled (Co)Polymerization of Methacrylates Using a Novel Symmetrical Trithiocarbonate RAFT Agent Bearing Diphenylmethyl Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Technical Notes & Optimization

Stability of 4-Methoxybicyclo[2.2.2]octan-2-one under different reaction conditions

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for researchers utilizing 4-Methoxybicyclo[2.2.2]octan-2-one in their experimental workflows. As Senior Application Scientists, we have compiled this information to address common challenges and questions regarding the stability of this compound under various reaction conditions. Our aim is to provide not just procedural guidance, but also the underlying chemical principles to empower you to make informed decisions in your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 4-Methoxybicyclo[2.2.2]octan-2-one?

A1: The stability of 4-Methoxybicyclo[2.2.2]octan-2-one is primarily influenced by the reactivity of its two key functional groups: the ketone and the bridgehead methoxy group. The rigid bicyclo[2.2.2]octane framework imposes specific geometric constraints that dictate the molecule's reactivity. The main concerns are:

• Acidic Conditions: Potential for acid-catalyzed cleavage of the methoxy ether.

• Basic Conditions: Possibility of enolate formation and subsequent reactions, including retro-Michael type fragmentation.

• Thermal Stress: Decomposition at elevated temperatures.

Q2: How stable is the bridgehead methoxy group to acidic conditions?

A2: The bridgehead methoxy group in 4-Methoxybicyclo[2.2.2]octan-2-one exhibits significant stability towards acidic conditions compared to a simple acyclic ether. This stability is a direct consequence of the rigid bicyclic structure.

Acid-catalyzed ether cleavage typically proceeds through either an SN1 or SN2 mechanism.[1][2][3] An SN1 pathway would require the formation of a highly unstable bridgehead carbocation.[4][5] The inherent ring strain of the bicyclo[2.2.2]octane system prevents the carbon atom from adopting the ideal planar geometry of a carbocation, making this pathway energetically unfavorable.[4] An SN2 pathway is also disfavored due to the steric hindrance at the bridgehead carbon, which prevents backside attack by a nucleophile.

Therefore, cleavage of the methoxy group requires harsh acidic conditions, such as strong protic acids (e.g., HBr, HI) at elevated temperatures.[1][6] For most synthetic applications using common acidic reagents (e.g., TFA, HCl in organic solvents, Lewis acids), the bridgehead methoxy group can be considered a robust protecting group.

Q3: Can 4-Methoxybicyclo[2.2.2]octan-2-one undergo a retro-Michael reaction under basic conditions?

A3: Yes, under certain basic conditions, 4-Methoxybicyclo[2.2.2]octan-2-one can be susceptible to a retro-Michael (or retro-1,4-addition) type fragmentation. This reaction is a key consideration when planning base-mediated transformations.

The process is initiated by the deprotonation of a proton alpha to the ketone, forming an enolate. This enolate can then trigger the elimination of the methoxy group. The reversibility of the oxa-Michael reaction has been demonstrated for other β-alkoxy ketones, particularly under basic conditions and with heating.[7]

Factors that can promote this fragmentation include:

• Strong, non-nucleophilic bases: These bases readily form the enolate, initiating the process.

• Elevated temperatures: Provide the necessary energy to overcome the activation barrier for the elimination step.

• Aprotic solvents: Can stabilize the enolate and promote the reaction.

To minimize the risk of this side reaction, it is advisable to use milder bases, lower reaction temperatures, and carefully consider the choice of solvent.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or no recovery of starting material after acidic workup.	Acid-catalyzed ether cleavage. While generally stable, prolonged exposure to very strong acids (e.g., concentrated HBr, HI) and high temperatures can lead to cleavage of the bridgehead methoxy group.	Use milder acidic conditions for workup (e.g., saturated NH4Cl solution). If strong acids are required for the reaction, consider minimizing reaction time and temperature. Neutralize the reaction mixture promptly upon completion.
Formation of unexpected byproducts under basic conditions.	Retro-Michael fragmentation. The formation of enolates under basic conditions can lead to the elimination of the methoxy group.[7]	Employ milder bases (e.g., K2CO3, Et3N) instead of strong bases like alkoxides or hydrides. Conduct the reaction at the lowest possible temperature. Consider using a protic solvent to help quench the enolate.
Epimerization at the carbon bearing the methoxy group.	Enolate formation and reprotonation. Although less common for the bridgehead position, under certain conditions, enolization could potentially lead to epimerization if a chiral center is present elsewhere in the molecule and influenced by the enolate.	Use a non-protic solvent and a stoichiometric amount of a strong, non-nucleophilic base at low temperatures to generate the enolate cleanly, followed by the desired reaction.
Decomposition upon heating.	Thermal instability. Bicyclic systems can undergo thermal decomposition, although bicyclo[2.2.2]octane derivatives are generally quite stable.[8]	If high temperatures are necessary, perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative decomposition. Determine the thermal stability of your specific derivative by techniques like TGA or DSC if high-temperature applications are planned.

Experimental Protocols & Methodologies

Protocol 1: Assessing Stability to Acidic Conditions

This protocol provides a general method to test the stability of 4-Methoxybicyclo[2.2.2]octan-2-one to a specific acidic reagent.

Materials:

• 4-Methoxybicyclo[2.2.2]octan-2-one

• Acidic reagent of interest (e.g., 1 M HCl in dioxane, trifluoroacetic acid)

• Anhydrous solvent (e.g., dioxane, dichloromethane)

• Internal standard (e.g., dodecane)

• Quenching solution (e.g., saturated sodium bicarbonate)

• Extraction solvent (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate)

• GC-MS or LC-MS for analysis

Procedure:

• Dissolve a known amount of 4-Methoxybicyclo[2.2.2]octan-2-one and the internal standard in the chosen anhydrous solvent in a reaction vessel.

• Add the acidic reagent at the desired reaction temperature (e.g., room temperature).

• Monitor the reaction over time by taking aliquots.

• Quench each aliquot with the quenching solution.

• Extract the organic components with the extraction solvent.

• Dry the organic layer over the drying agent and analyze by GC-MS or LC-MS to determine the extent of decomposition.

Expected Outcome: Under typical acidic conditions used in synthesis (e.g., TFA in CH2Cl2 at room temperature for several hours), minimal to no degradation of 4-Methoxybicyclo[2.2.2]octan-2-one is expected.

Protocol 2: Investigating Stability to Basic Conditions

This protocol outlines a method to evaluate the potential for retro-Michael fragmentation under basic conditions.

Materials:

• 4-Methoxybicyclo[2.2.2]octan-2-one

• Base of interest (e.g., sodium methoxide, potassium tert-butoxide)

• Anhydrous solvent (e.g., THF, methanol)

• Internal standard (e.g., dodecane)

• Quenching solution (e.g., saturated ammonium chloride)

• Extraction solvent (e.g., diethyl ether)

• Drying agent (e.g., anhydrous magnesium sulfate)

• GC-MS or LC-MS for analysis

Procedure:

• Dissolve a known amount of 4-Methoxybicyclo[2.2.2]octan-2-one and the internal standard in the chosen anhydrous solvent in a reaction vessel under an inert atmosphere.

• Add the base at the desired reaction temperature (e.g., 0 °C to reflux).

• Monitor the reaction over time by taking aliquots.

• Quench each aliquot with the quenching solution.

• Extract the organic components with the extraction solvent.

• Dry the organic layer over the drying agent and analyze by GC-MS or LC-MS to identify and quantify any fragmentation products.[7]

Expected Outcome: The extent of retro-Michael fragmentation will depend on the strength of the base, temperature, and reaction time. Stronger bases and higher temperatures are expected to lead to a greater degree of decomposition.

Visualizations

Diagram 1: Potential Degradation Pathways

Caption: Key degradation pathways under acidic and basic conditions.

Diagram 2: Logic for Bridgehead Ether Stability

Caption: Factors contributing to the stability of the bridgehead methoxy group.

References

• Corey, E. J., et al. (1976). (2-Methoxyethoxy)methyl (MEM) as a new protecting group for the hydroxyl function. Tetrahedron Letters, 17(38), 3455-3458.
• Green, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience.
• Kocienski, P. J. (2004). Protecting Groups. Thieme.

• Porco, J. A., et al. (2008). Enantioselective Synthesis of Bicyclo[2.2.2]octenones Using a Copper-Mediated Oxidative Dearomatization/[4+2] Dimerization Cascade. Journal of the American Chemical Society, 130(12), 3844–3845. [Link]

• Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books.
• Greenberg, A., & Liebman, J. F. (1978). Strained Organic Molecules. Academic Press.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.
• Ozturk, S., Shahabi, S., & Kutuk, H. (2018). Kinetics and Mechanisms of Acid-Catalyzed Hydrolysis of Some N-(4-Substitutedaryl) Succinimide Compounds. International Journal of Chemical Kinetics, 50(7), 498-506.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Cocks, A. T., & Frey, H. M. (1970). Thermal unimolecular decomposition of bicyclo[9][9][9]oct-2-ene. Journal of the Chemical Society A: Inorganic, Physical, Theoretical, 2564-2565. [Link]

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.

• Stojković, G., et al. (2022). Design, Synthesis and Evaluation of Fused Bicyclo[2.2.2]octene as a Potential Core Scaffold for the Non-Covalent Inhibitors of SARS-CoV-2 3CLpro Main Protease. Molecules, 27(9), 2736. [Link]

• Li, J. J. (2014). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer.

• Rissanen, K. (2014). Acid-Catalyzed Hydrolysis of Some Primary Alkyl Phenyl Ethers. ResearchGate. [Link]

• de la Torre, A., et al. (2023). Exploiting retro oxa-Michael chemistry in polymers. Polymer Chemistry, 14(2), 147-154. [Link]

• Knight, D. W. (1991). The Michael reaction. In Comprehensive Organic Synthesis (Vol. 4, pp. 41-75). Pergamon.

• Hu, D., et al. (2025). Acid-catalyzed hydrolysis kinetics of organic hydroperoxides: Computational strategy and structure-activity relationship. EGUsphere, 2024, 1-31. [Link]

• Ashenhurst, J. (2014). Cleavage Of Ethers With Acid. Master Organic Chemistry. [Link]

• Mishima, M., et al. (2007). The intrinsic (gas-phase) acidities of bridgehead alcohols. An experimental (FT-ICR) and computational study. Journal of Molecular Structure: THEOCHEM, 811(1-3), 247-253.

• Scribd. (n.d.). Bridgehead Carbocations MSC Notes. [Link]

• Goldsmith, C. F., et al. (2003). Thermodynamic Properties and Kinetic Parameters for Cyclic Ether Formation from Hydroperoxyalkyl Radicals. The Journal of Physical Chemistry A, 107(24), 4843-4853.
• Wilcox, C. F., & McIntyre, J. S. (1965). Transmission of Substituent Effects in Bicyclo[2.2.2]octanes and Aromatic Analogs. The Journal of Organic Chemistry, 30(3), 777-780.

• Ashenhurst, J. (n.d.). Acidic cleavage of ethers (SN2). Master Organic Chemistry. [Link]

• Ashenhurst, J. (2023). The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. [Link]

• Katzenellenbogen, J. A., et al. (2005). Bicyclo[2.2.2]octanes: Close Structural Mimics of the Nuclear Receptor Binding Motif of Steroid Receptor Coactivators. Journal of Medicinal Chemistry, 48(22), 6912–6925. [Link]

• Tsuji, J. (1999). Development of β-keto ester and malonate chemistry: Palladium-catalyzed new reactions of their allylic esters. Journal of Organometallic Chemistry, 576(1-2), 3-15.

• Wikipedia. (2023). Ether cleavage. [Link]

• LibreTexts Chemistry. (2025). 23.10: Conjugate Carbonyl Additions - The Michael Reaction. [Link]

• Company, R., et al. (2022). Synthesis of Bicyclic Hemiacetals Catalyzed by Unnatural Densely Substituted γ-Dipeptides.

• Chemistry Steps. (2020). Michael Addition Reaction Mechanism. [Link]

• Ferreira, B., et al. (2025). Computational Insights into the Open–Closed Equilibrium of Substituted Spiropyrans: Stability and Optical Properties. International Journal of Molecular Sciences, 26(22), 5897.

• Longdom Publishing. (2022). Synthesis and Cleavage of Ethers. Journal of Organic and Inorganic Chemistry. [Link]

• Ohtsuka, Y., et al. (2000). Asymmetric syntheses of highly functionalized bicyclo [2.2.

• Silinski, P., et al. (2002). A stable dimer in the pH-induced equilibrium unfolding of the homo-hexameric enzyme 4-oxalocrotonate tautomerase (4-OT). Biochemistry, 41(13), 4111-4121. [Link]

• Wikipedia. (n.d.). Elias James Corey. [Link]

• Donohoe, T. J., et al. (2025). Recent advances in the use of pentamethylphenyl (Ph*) ketones in organic synthesis. Chemical Communications. [Link]

• Jana, A., et al. (2025). Manganese-Catalyzed α-Alkylation of Ketones with Unactivated Secondary Alcohols: A Sustainable Route to β-Branched Ketones. ACS Sustainable Chemistry & Engineering.

• Organic Chemistry Portal. (n.d.). Synthesis of ketones by oxidation of alcohols. [Link]

Sources

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• 8. Thermal unimolecular decomposition of bicyclo[2,2,2]oct-2-ene - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 9. Hydroxyl Protecting Groups Stability [organic-chemistry.org]

Preventing rearrangement reactions of the bicyclo[2.2.2]octane core

Current Status: OPERATIONAL Ticket ID: #BCO-222-STABILITY Assigned Specialist: Senior Application Scientist, Structural Chemistry Division Audience: Medicinal Chemists, Process Chemists, Structural Biologists

Introduction: The "Twisted" Trap

You are likely here because your bicyclo[2.2.2]octane (BCO) scaffold—intended as a high-

phenyl bioisostere—has unexpectedly isomerized into a bicyclo[3.2.1]octane system or fragmented entirely.

The BCO core is a "deceptive" scaffold. While it appears robust, it suffers from significant torsional strain due to the eclipsing interactions of its ethano-bridges. This strain (~12 kcal/mol) drives the system toward the thermodynamically more stable bicyclo[3.2.1]octane isomer (the "H.C. Brown" manifold) whenever a carbocation intermediate allows the skeleton to relax.

This guide provides the protocols required to maintain core integrity during functionalization.

Module 1: Preventing Wagner-Meerwein Rearrangement

The Issue: Cationic Collapse

The most common failure mode is the acid-catalyzed rearrangement. If you generate a carbocation at the bridgehead or adjacent carbon, the relief of eclipsing strain drives a 1,2-alkyl shift (Wagner-Meerwein), collapsing the

symmetry of the [2.2.2] system into the [3.2.1] isomer.

Mechanistic Pathway

The following diagram illustrates the energetic downhill path you must avoid.

Caption: The irreversible rearrangement pathway driven by relief of torsional strain in the [2.2.2] system.

Troubleshooting & Prevention

Parameter	Risk Factor	Corrective Action
Reaction Type	High Risk: Friedel-Crafts, acid-catalyzed dehydration, solvolysis of tosylates.	Safe: Radical cross-coupling (Minisci), HAT (Hydrogen Atom Transfer), or anionic functionalization.
Leaving Group	High Risk: Tosylates, Mesylates, Halides (without radical initiation).	Safe: N-hydroxyphthalimide esters (Redox active), Carboxylic acids (Decarboxylative).
Solvent	High Risk: Polar protic solvents (promote ionization).	Safe: Non-polar solvents (Benzene, DCM) or radical-promoting solvents (DMSO/Acetone for photocatalysis).

Module 2: Protocol – Radical Functionalization (The "Safe" Route)

To functionalize the bridgehead without rearrangement, you must bypass the carbocation entirely. The industry standard for drug development (e.g., synthesizing BCO bioisosteres for phenyl rings) is Radical Decarboxylative Functionalization .

Why this works:

Bridgehead radicals in BCO systems are pyramidal and relatively stable compared to their planar carbocation counterparts. They do not undergo the Wagner-Meerwein rearrangement because the orbital alignment required for the 1,2-shift is geometrically inaccessible to the radical SOMO (Singly Occupied Molecular Orbital).

Standard Operating Procedure (SOP): Bridgehead Arylation

Target: Installing a heteroaryl group on the BCO core without ring contraction.

Reagents:

• Substrate: Bicyclo[2.2.2]octane-1-carboxylic acid.

• Catalyst: Ir[dF(CF3)ppy]2(dtbbpy)PF6 (Photoredox catalyst).

• Reagent: Heteroaryl bromide (e.g., 4-bromopyridine).

• Base: Cs2CO3.

• Ligand: Quinuclidine (HAT catalyst role).

Step-by-Step Workflow:

• Preparation (In Glovebox):

  • Charge a reaction vial with BCO-carboxylic acid (1.0 equiv), Heteroaryl bromide (1.2 equiv), and Photocatalyst (1-2 mol%).

  • Add Cs2CO3 (1.5 equiv).

  • Solvent: Degassed DMSO (0.1 M concentration).

• Irradiation:

  • Seal vial and irradiate with Blue LED (450 nm) at room temperature.

  • Critical Check: Ensure temperature does not exceed 40°C. Use a fan if necessary. High thermal energy can trigger retro-Diels-Alder if the BCO was formed via DA.

• Workup:

  • Dilute with EtOAc, wash with water (x3) to remove DMSO.

  • Dry over Na2SO4.[1]

• Validation:

  • Run 1H NMR.

  • Pass Criteria: A singlet (or highly symmetric multiplet) integrating to 12H (ethylene bridges) indicates [2.2.2] retention.

  • Fail Criteria: Complex splitting patterns or distinct "endo/exo" protons indicate [3.2.1] rearrangement.

Module 3: The Heteroatom Trap (Grob Fragmentation)

If your BCO core contains nitrogen (e.g., quinuclidine derivatives) or oxygen, you face a different threat: Grob Fragmentation .

The Mechanism

If a lone pair on a heteroatom (N/O) is anti-periplanar to a leaving group (LG) on the bridge/bridgehead, the ring will unzip.

Caption: Stereoelectronic requirements for Grob fragmentation in hetero-substituted BCOs.

Prevention Strategy

• Misalign the Orbitals: Ensure the leaving group is not anti-periplanar to the nitrogen lone pair. In bicyclic systems, this often means selecting the specific diastereomer where the LG is "endo" relative to the bridge containing the heteroatom.

• Protonation: If the reaction allows, perform the substitution under acidic conditions (pH < pKa of amine). Protonating the amine removes the lone pair, shutting down the fragmentation pathway.

Frequently Asked Questions (FAQs)

Q: I am trying to synthesize a BCO-phenyl bioisostere. Why is the melting point of my product significantly lower than the literature value for the [2.2.2] isomer? A: This is a classic indicator of rearrangement to the bicyclo[3.2.1]octane system. The [2.2.2] system is highly symmetric (

) and typically packs well in crystal lattices (high MP). The [3.2.1] system is less symmetric (lower MP). Check your 13C NMR: the [2.2.2] core should show very few distinct signals due to symmetry; the [3.2.1] will show a complex aliphatic region.

Q: Can I use Friedel-Crafts alkylation to attach the BCO core to an aromatic ring? A: Avoid this. Friedel-Crafts alkylation generates a carbocation at the bridgehead. Even with Lewis acids like AlCl3, the rearrangement to the [3.2.1] system is faster than the intermolecular attack on the arene. Use the radical decarboxylative coupling described in Module 2.

Q: My BCO ketone is not undergoing Wolff-Kishner reduction; it's decomposing. A: BCO ketones are sterically hindered. Standard Wolff-Kishner conditions (high heat, strong base) can trigger retro-Diels-Alder reactions or ring opening. Try using the Cram modification (lower temp, DMSO) or converting the ketone to a dithiane and reducing with Raney Nickel (Mozingo reduction).

References

• Mechanism of Rearrangement

  • Title: Conformational Requirements for Wagner-Meerwein Rearrangements in Bicyclic Systems.

  • Source: J. Am. Chem. Soc.[2] / Google Books Snippet

  • URL:

• Strain Energy & Thermodynamics

  • Title: Heats of combustion and strain energies of bicyclo[n.m.o]alkanes.
  • Source: ResearchG

  • URL:

• Bioisostere Context (Drug Discovery)

  • Title: Bicyclo[2.2.2]octane as A 3-D-rich Bioisostere for A Phenyl Ring.[3]

  • Source: PharmaBlock Whitepaper[3]

  • URL:

• Grob Fragmentation Control

  • Title: Grob fragmentation of 2-azabicyclo[2.2.2]oct-7-ene: tool for the stereoselective synthesis of polysubstituted piperidines.[4]

  • Source: J. Org.[4] Chem. (PubMed)[5][6]

  • URL:

• Synthesis of Bridgehead Functionalized BCO

  • Title: Synthesis and Properties of Bridgehead-Functionalized Permethylbicyclo[2.2.2]octasilanes.
  • Source: Organometallics (ACS)

  • URL:

Sources

• 1. Conformational Requirements for Wagner-Meerwein Rearrangements in Bicyclic ... - Richard Thomas Luibrand - Google Libros [books.google.com.cu]
• 2. jk-sci.com [jk-sci.com]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. Grob fragmentation of 2-azabicyclo[2.2.2]oct-7-ene: tool for the stereoselective synthesis of polysubstituted piperidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]

Troubleshooting low yields in the synthesis of 4-Methoxybicyclo[2.2.2]octan-2-one

An in-depth guide to overcoming common challenges in the synthesis of 4-Methoxybicyclo[2.2.2]octan-2-one, designed for chemical researchers and drug development professionals.

Technical Support Center: Synthesis of 4-Methoxybicyclo[2.2.2]octan-2-one

Welcome to the technical support center for the synthesis of 4-Methoxybicyclo[2.2.2]octan-2-one. This guide is structured to provide direct, actionable advice for researchers encountering low yields or other experimental difficulties. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to help you navigate the complexities of this synthesis.

The construction of the bicyclo[2.2.2]octanone core is a cornerstone in the synthesis of numerous natural products and pharmaceutical agents.[1][2] The most common and effective route to this scaffold is the Diels-Alder reaction, a powerful [4+2] cycloaddition.[3][4] However, its practical application can be fraught with challenges leading to diminished yields. This guide will address these issues in a direct question-and-answer format.

Troubleshooting Guide: Addressing Low Yields

This section tackles the most common issues encountered during the synthesis. We will diagnose the problem, explain the underlying chemical principles, and provide a clear, step-by-step protocol for resolution.

Question 1: My reaction has stalled, or the conversion of starting materials is very low. What are the likely causes and how can I fix it?

Low conversion is a frequent issue, often pointing to problems with reagents, reaction conditions, or the inherent reactivity of the substrates.

Potential Causes & Solutions:

• Poor Diene Quality or Generation: The diene, often a 1-methoxy-1,3-cyclohexadiene derivative, can be unstable. If generated in situ or stored improperly, its effective concentration will be low.

  • Solution: Verify the purity of your diene by ¹H NMR immediately before use. If using a precursor (e.g., from a Birch reduction of anisole), ensure the generation step is complete and free of interfering byproducts.

• Insufficient Thermal Energy: While many Diels-Alder reactions proceed at room temperature, some require thermal activation to overcome the activation energy barrier.

  • Solution: Gradually increase the reaction temperature. Start by refluxing in a lower-boiling solvent like dichloromethane (40 °C) and, if necessary, move to higher-boiling solvents like toluene (111 °C) or xylene (140 °C). Monitor for product formation and potential decomposition by TLC or GC-MS at each stage.

• Lack of Catalysis: The dienophile in this synthesis (often a ketene equivalent or an α,β-unsaturated ketone) may not be sufficiently electrophilic to react efficiently with the electron-rich methoxy-diene.

  • Solution: Introduce a Lewis acid catalyst. Lewis acids coordinate to the carbonyl oxygen of the dienophile, lowering its LUMO energy and accelerating the reaction.[1][5]

Table 1: Comparison of Common Lewis Acid Catalysts

Lewis Acid	Typical Loading (mol%)	Solvent	Key Considerations
BF₃·OEt₂	10 - 100	Dichloromethane	Can be too harsh, leading to side reactions.
TiCl₄	10 - 50	Dichloromethane	Very effective but highly moisture-sensitive.
Yb(OTf)₃	5 - 20	Dichloromethane, Toluene	Milder, often improves yields with sensitive substrates.[5]
ZnCl₂	20 - 100	Diethyl Ether, THF	Less reactive but a good starting point for optimization.

Experimental Protocol: Lewis Acid Catalysis

• Dry all glassware thoroughly in an oven and cool under an inert atmosphere (N₂ or Ar).

• Dissolve the dienophile in anhydrous dichloromethane.

• Cool the solution to the recommended temperature (e.g., -78 °C for TiCl₄, 0 °C for BF₃·OEt₂).

• Add the Lewis acid dropwise via syringe.

• Stir for 15-20 minutes to allow for complexation.

• Add the diene dropwise.

• Allow the reaction to warm slowly to room temperature while monitoring by TLC.

• Quench the reaction carefully with a saturated aqueous solution of NaHCO₃ or NH₄Cl.

Question 2: The reaction worked, but I have a complex mixture of products and the yield of the desired isomer is low. How can I improve selectivity?

The formation of regio- and stereoisomers is a common pitfall in Diels-Alder reactions involving unsymmetrical dienes and dienophiles.[4]

Visualizing the Reaction and Side Products

The desired reaction is the ortho-para cycloaddition leading to the 4-methoxy product. However, an undesired meta addition can also occur.

Caption: Diels-Alder cycloaddition pathways.

Troubleshooting Steps:

• Lower the Reaction Temperature: Isomeric transition states are often close in energy. Lowering the temperature can favor the formation of the thermodynamically more stable product by increasing the energy difference required to overcome the activation barriers.

• Optimize the Lewis Acid: The choice of Lewis acid can dramatically influence stereoselectivity.[5] Bulky Lewis acids can create steric hindrance that favors one approach of the dienophile over another.

  • Action: Screen a panel of Lewis acids (see Table 1). Start with milder options like Yb(OTf)₃ or ZnCl₂ before moving to more reactive ones.

• Solvent Effects: The polarity of the solvent can influence the stability of the transition states.

  • Action: Compare reaction outcomes in a non-polar solvent (e.g., hexane or toluene) versus a polar aprotic solvent (e.g., dichloromethane or acetonitrile).

Question 3: My product seems to be decomposing during workup or purification. What precautions should I take?

The bicyclo[2.2.2]octanone core can be sensitive, particularly to strong acids or bases, which can catalyze retro-Diels-Alder reactions or other rearrangements.

Workflow for Stable Product Isolation

Caption: Recommended workflow for product workup and purification.

Key Recommendations:

• Neutral Workup: Avoid strong acids and bases during the aqueous workup. Use a saturated solution of sodium bicarbonate (NaHCO₃) to neutralize Lewis acids, followed by a wash with brine (saturated NaCl) to aid phase separation.

• Low-Temperature Solvent Removal: Concentrate the crude product using a rotary evaporator with a low-temperature water bath (≤ 30-40 °C) to prevent thermal decomposition.

• Deactivated Silica Gel: Standard silica gel is acidic and can cause degradation.

  • Protocol: To neutralize silica gel, prepare a slurry in a solvent like ethyl acetate containing 1-2% triethylamine (Et₃N). Remove the solvent under reduced pressure before packing the column. This deactivates the acidic sites on the silica surface.

Frequently Asked Questions (FAQs)

• Q1: What is a realistic target yield for this synthesis?

  • A: Yields are highly dependent on the specific substrates and conditions. Unoptimized, initial attempts may yield 20-40%. With careful optimization of the catalyst, temperature, and purification protocol, yields in the range of 60-80% are often achievable. Some complex, multi-step variations report lower yields.[6]

• Q2: How do I best monitor the reaction's progress?

  • A: Thin-Layer Chromatography (TLC) is the most common method. Use a stain that visualizes both starting materials and the product (e.g., potassium permanganate or ceric ammonium molybdate), as the ketone product may not be UV-active. For more quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) can be used to track the disappearance of starting materials and the appearance of product isomers.

• Q3: Can I use microwave irradiation to speed up the reaction?

  • A: Yes, microwave-assisted synthesis can sometimes accelerate Diels-Alder reactions, reducing reaction times from hours to minutes.[3] However, this requires careful optimization, as the rapid heating can also promote side reactions or decomposition. It is best used after a conventional thermal method has been established.

• Q4: My diene is prone to dimerization. How can I prevent this?

  • A: Diene dimerization is a common side reaction. To minimize it, add the diene slowly to the reaction mixture containing the dienophile (and Lewis acid, if used). This keeps the instantaneous concentration of the diene low, favoring the intermolecular reaction with the dienophile over self-dimerization.

References

• Yates, P., & Auksi, H. (1979). The synthesis of bicyclo[2.2.2]octenones via intramolecular Diels–Alder reactions of modified Wessely oxidation products. Canadian Journal of Chemistry, 57(21), 2853-2864.
• BenchChem. (n.d.). Intramolecular Diels-Alder Reactions for the Synthesis of Bicyclo[2.2.2]octenones.
• Jung, M. E., & Davidov, P. D. (2005). Synthesis of bicyclo[2.2.2]oct-5-en-2-ones via a tandem intermolecular Michael addition intramolecular aldol process (a bridged Robinson annulation). Tetrahedron Letters, 46(34), 5761-5764.
• ResearchGate. (n.d.). The synthesis of bicyclo[2.2.
• Movassaghi, M., & Chen, B. (2007). A Nature-Inspired Diels-Alder Reaction Facilitates Construction of the Bicyclo[2.2.2]octane Core of Andibenin B.
• Kim, J., & Movassaghi, M. (2010). Enantioselective Synthesis of Bicyclo[2.2.2]octenones Using a Copper-Mediated Oxidative Dearomatization/[4+2] Dimerization Cascade. Organic Letters, 12(15), 3340-3343.
• Katritzky, A. R., et al. (2010). Bicyclo[2.2.2]octanes: Close Structural Mimics of the Nuclear Receptor Binding Motif of Steroid Receptor Coactivators. Journal of Medicinal Chemistry, 53(11), 4488-4497.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Enantioselective Synthesis of Bicyclo[2.2.2]octenones Using a Copper-Mediated Oxidative Dearomatization/[4+2] Dimerization Cascade1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.ucla.edu [chem.ucla.edu]
• 4. A Nature-Inspired Diels-Alder Reaction Facilitates Construction of the Bicyclo[2.2.2]octane Core of Andibenin B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bicyclo[2.2.2]octanes: Close Structural Mimics of the Nuclear Receptor Binding Motif of Steroid Receptor Coactivators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Characterization of Impurities in 4-Methoxybicyclo[2.2.2]octan-2-one Samples

Welcome to the technical support center for the characterization of impurities in 4-Methoxybicyclo[2.2.2]octan-2-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for challenges encountered during the analysis of this compound. As a key intermediate in various synthetic pathways, ensuring the purity of 4-Methoxybicyclo[2.2.2]octan-2-one is critical for the safety and efficacy of the final active pharmaceutical ingredient (API).

This resource provides a comprehensive overview of potential impurities, analytical methodologies, and troubleshooting strategies, structured in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

General Inquiries

Q1: What are the most likely sources of impurities in my 4-Methoxybicyclo[2.2.2]octan-2-one sample?

A1: Impurities in your sample can generally be categorized into two main types:

• Process-Related Impurities: These are substances introduced or formed during the synthesis of 4-Methoxybicyclo[2.2.2]octan-2-one. A common synthetic route to the bicyclo[2.2.2]octanone core is the Diels-Alder reaction.[1][2][3] Therefore, potential process-related impurities include:

  • Unreacted Starting Materials: Such as a substituted 1,3-cyclohexadiene and a dienophile.

  • Reagents and Catalysts: For example, Lewis acids like BF₃·OEt₂ are sometimes used to catalyze the Diels-Alder reaction.[4]

  • Byproducts of the Reaction: These can include isomers (positional or stereoisomers) of the desired product, or products from side reactions. Dimerization of the diene or dienophile can also occur.[5]

  • Residual Solvents: Solvents used during the synthesis and purification steps (e.g., toluene, diethyl ether, or dichloromethane) may be present in the final product.[4][5]

• Degradation Products: These impurities form due to the decomposition of 4-Methoxybicyclo[2.2.2]octan-2-one under various stress conditions such as exposure to heat, light, humidity, acid, or base.[6][7] Given the structure, which contains a ketone and an ether functional group, potential degradation pathways include:

  • Hydrolysis: Cleavage of the methoxy ether group under acidic or basic conditions to form a hydroxyl group.

  • Oxidation: Oxidation of the ketone or other parts of the molecule.

  • Thermal Degradation: Ring-opening or other rearrangements at elevated temperatures.[8]

Analytical Methodology

Q2: I am seeing an unexpected peak in my GC-MS analysis. How do I begin to identify it?

A2: Identifying an unknown peak in your GC-MS chromatogram involves a systematic approach. Here is a workflow to guide you:

Step 1: Mass Spectrum Interpretation:

• Molecular Ion (M+): Look for the molecular ion peak. Its m/z value will give you the molecular weight of the impurity.

• Fragmentation Pattern: Analyze the fragmentation pattern. The fragments provide clues about the structure of the molecule. Compare the observed fragmentation pattern with known fragmentation pathways for ketones and ethers.

• Isotopic Pattern: If applicable, check for characteristic isotopic patterns that might indicate the presence of certain elements (e.g., chlorine, bromine).

Step 2: Database Search:

• Compare the obtained mass spectrum against a commercial mass spectral library such as the NIST or Wiley library.[9] This can often provide a direct match or suggest closely related compounds.

Step 3: Consider Potential Impurities:

• Based on the synthesis route (likely a Diels-Alder reaction), create a list of potential process-related impurities (starting materials, byproducts, isomers). Calculate their molecular weights and predict their likely fragmentation patterns to see if they match your unknown peak.

• Consider potential degradation products. For example, if hydrolysis of the methoxy group occurred, you would expect a compound with a molecular weight corresponding to the replacement of -OCH₃ with -OH.

Step 4: Further Spectroscopic Analysis:

• If the impurity is present at a sufficient concentration, consider isolating it using preparative chromatography and then performing further analysis using Nuclear Magnetic Resonance (NMR) spectroscopy for definitive structure elucidation.

Below is a diagram illustrating the general workflow for impurity identification.

Caption: General workflow for impurity identification.

Q3: My HPLC analysis shows poor separation between the main peak and an impurity. What are my options for method optimization?

A3: Poor resolution in HPLC is a common issue that can often be resolved by systematically optimizing the chromatographic conditions. Here are several parameters you can adjust:

• Mobile Phase Composition:

  • Organic Modifier: Vary the ratio of the organic solvent (e.g., acetonitrile or methanol) to the aqueous phase. A lower percentage of the organic modifier will generally increase retention times and may improve separation.

  • pH of the Aqueous Phase: The pH can significantly affect the retention of ionizable compounds. Although 4-Methoxybicyclo[2.2.2]octan-2-one is not strongly ionizable, some impurities might be. Experiment with a pH range around the pKa of any potential acidic or basic impurities.[10]

  • Buffer Concentration: If you are using a buffer, adjusting its concentration can sometimes influence selectivity.

• Stationary Phase:

  • Column Chemistry: If you are using a standard C18 column, consider trying a column with a different stationary phase, such as a phenyl-hexyl or a polar-embedded phase. These can offer different selectivities.

  • Particle Size and Column Dimensions: Using a column with smaller particles (e.g., sub-2 µm for UHPLC) or a longer column can increase efficiency and improve resolution.

• Temperature: Adjusting the column temperature can alter the viscosity of the mobile phase and the kinetics of mass transfer, which can impact selectivity and resolution.

• Flow Rate: Lowering the flow rate can increase the efficiency of the separation, although it will also increase the run time.

A systematic approach to method development is recommended, where you vary one parameter at a time to observe its effect on the separation.[11]

Q4: What are the characteristic NMR and FT-IR signals for 4-Methoxybicyclo[2.2.2]octan-2-one that I should look for?

A4: Spectroscopic data is crucial for confirming the structure of your main compound and identifying impurities.

• NMR Spectroscopy:

  • ¹H NMR: You should expect to see signals corresponding to the methoxy group protons (a singlet around 3.3-3.5 ppm), and a complex series of multiplets for the bicyclic protons in the aliphatic region (typically 1.5-3.0 ppm). The exact chemical shifts and coupling constants will be dependent on the stereochemistry of the molecule.

  • ¹³C NMR: Key signals to look for are the carbonyl carbon (ketone) which will be significantly downfield (in the range of 200-215 ppm), the carbon of the methoxy group (around 50-60 ppm), and the carbon to which the methoxy group is attached (around 70-80 ppm). The remaining aliphatic carbons of the bicyclic system will appear in the upfield region. A ¹³C NMR spectrum for 4-Methoxybicyclo[2.2.2]octan-2-one has been reported in the literature.[12]

• FT-IR Spectroscopy:

  • C=O Stretch: A strong, sharp absorption band characteristic of a ketone carbonyl group should be present, typically in the range of 1715-1750 cm⁻¹.[13]

  • C-O Stretch: An absorption band for the ether linkage (C-O-C) is expected in the region of 1000-1300 cm⁻¹.[13]

  • C-H Stretch: You will also observe C-H stretching vibrations for the aliphatic protons, typically just below 3000 cm⁻¹.

Troubleshooting Guides

Issue 1: Multiple Peaks in the Chromatogram with the Same Mass-to-Charge Ratio (m/z) in GC-MS

Potential Cause	Troubleshooting Steps
Isomers: The peaks may correspond to structural or stereoisomers of 4-Methoxybicyclo[2.2.2]octan-2-one, which have the same molecular weight.	1. Optimize GC Separation: Modify the temperature program (slower ramp rate) or use a longer GC column to improve resolution. 2. Change Column Polarity: Use a GC column with a different stationary phase to alter the elution order and potentially separate the isomers. 3. NMR Analysis: If the isomers can be isolated, ¹H and ¹³C NMR can help differentiate them based on differences in chemical shifts and coupling constants.
In-source Fragmentation: The observed ion may be a common fragment from different co-eluting compounds.	1. Lower Ionization Energy: If your instrument allows, reduce the ionization energy to minimize fragmentation and enhance the molecular ion peak. 2. Softer Ionization Technique: If available, use a softer ionization technique such as chemical ionization (CI) to obtain more prominent molecular ion information.

Issue 2: No Degradation Observed in Forced Degradation Studies

Potential Cause	Troubleshooting Steps
Compound is Highly Stable: 4-Methoxybicyclo[2.2.2]octan-2-one may be intrinsically stable under the applied stress conditions.	1. Increase Stress Level: Gradually increase the severity of the stress conditions (e.g., higher temperature, higher concentration of acid/base/oxidizing agent, longer exposure time).[7] A target degradation of 5-20% is generally recommended.[8] 2. Use a Combination of Stressors: For example, apply heat in the presence of an acid or base.
Analytical Method is Not Stability-Indicating: The method may not be able to separate the degradation products from the parent compound.	1. Re-evaluate Analytical Method: Develop a new HPLC or GC method with different selectivity (different column, mobile phase/temperature program) and re-analyze the stressed samples. 2. Use a Universal Detector: If using a UV detector in HPLC, some degradation products may lack a chromophore. Consider using a mass spectrometer or a charged aerosol detector (CAD).

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol provides a general framework for conducting forced degradation studies on 4-Methoxybicyclo[2.2.2]octan-2-one. The goal is to induce degradation to an extent of 5-20%.[8]

1. Sample Preparation:

• Prepare a stock solution of 4-Methoxybicyclo[2.2.2]octan-2-one in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Heat at 60°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Keep at room temperature for 24 hours.

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Place the solid sample in an oven at 80°C for 48 hours. Also, heat the stock solution at 60°C for 48 hours.

• Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) and visible light for a defined period.

3. Sample Analysis:

• At appropriate time points, withdraw an aliquot of each stressed sample.

• For acid and base hydrolysis samples, neutralize the solution before analysis.

• Analyze all samples, including a control (unstressed) sample, by a suitable stability-indicating method (e.g., HPLC-UV/MS or GC-MS).

4. Data Evaluation:

• Compare the chromatograms of the stressed samples with the control sample to identify degradation products.

• Calculate the percentage of degradation.

The following diagram outlines the decision-making process for selecting and optimizing analytical techniques for impurity characterization.

Caption: Decision tree for analytical technique selection.

Protocol 2: Generic GC-MS Method for Impurity Profiling

This is a starting point for developing a GC-MS method for the analysis of 4-Methoxybicyclo[2.2.2]octan-2-one and its volatile impurities.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, mid-polarity column (e.g., 5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (split or splitless, depending on concentration).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold at 280°C for 5 minutes.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Mass Range: m/z 40-450.

References

• Bruker. (n.d.). 13C ; DEPT135 ; HSQC) and HRMS spectra. Retrieved from [Link]

• Asif, M. (2017). The Diels-Alder Reaction. Master Organic Chemistry. Retrieved from [Link]

• Birch, A. J., & Hill, J. S. (1966). Synthesis of some bicyclo[2.2.2]oct-5-en-2-ones and bicyclo[2.2.2]octan-2-ones. Rearrangements accompanying oxidative decarboxylation with lead tetraacetate. Journal of the Chemical Society C: Organic, 419-427.

• SpectraBase. (n.d.). 4-Methoxybicyclo[2.2.2]octan-2-one. Retrieved from [Link]

• Sorensen, E. J., & Funke, F. R. (2011). A Nature-Inspired Diels-Alder Reaction Facilitates Construction of the Bicyclo[2.2.2]octane Core of Andibenin B.

• Sorensen, E. J., & Funke, F. R. (2011). A Nature-Inspired Diels-Alder Reaction Facilitates Construction of the Bicyclo[2.2.2]octane Core of Andibenin B. PMC. Retrieved from [Link]

• PharmaCores. (2025, May 27). HPLC Method development: an overview. Retrieved from [Link]

• Scholars Research Library. (n.d.). Gas chromatography and mass spectroscopic determination of phytocompounds. Retrieved from [Link]

• McOmie, J. F. W., & Tute, M. S. (1959). The synthesis of bicyclo[2.2.2]octenones via intramolecular Diels–Alder reactions of modified Wessely oxidation products. Journal of the Chemical Society, 3226-3230.

• Organic Syntheses Procedure. (n.d.). bicyclo[3.2.1]octan-3-one. Retrieved from [Link]

• Porco, J. A., Jr., & Lei, X. (2008). Enantioselective Synthesis of Bicyclo[2.2.2]octenones Using a Copper-Mediated Oxidative Dearomatization/[4+2] Dimerization Cascade. PMC. Retrieved from [Link]

• Movassaghi, M., & Schmidt, M. A. (2007). Further Investigation of the Intermolecular Diels-Alder Cycloaddition for the Synthesis of Bicyclo[2.2.2]diazaoctane Alkaloids. PMC. Retrieved from [Link]

• ResearchGate. (2000, January). 13 C NMR spectra of polycyclic compounds. Bicyclo[2.2.1]heptadiene tetramers. Retrieved from [Link]

• LCGC. (2026, February 14). Analytical Technologies for Genotoxic Impurities in Pharmaceutical Compounds. Retrieved from [Link]

• Pharmaceutical Technology. (2026, February 9). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Retrieved from [Link]

• Metin, B. (n.d.). Basic 1H- and 13C-NMR Spectroscopy.
• Rinner, U., & Wentrup, C. (2008). Synthesis and NMR-spectroscopic characterization of diastereomeric bicyclo[4.2.0]octane-2,7-diones. Arkivoc, 2008(8), 68-73.

• Sharp Services. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability. Retrieved from [Link]

• Chemistry Stack Exchange. (2015, March 8). Synthesis of a bicyclo[2.2.2]octane from benzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 4-Hydroxy-1-methylbicyclo[2.2.2]octan-2-one. Retrieved from [Link]

• Venkatesh, D. N. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3).
• Mathkoor, M. M., et al. (2022). Using GC-MS technology to identify the compounds resulting from mixing of alcoholic extracts of some medicinal plants. Journal of Medicinal and Chemical Sciences, 5(5), 738-751.

• Wagmann, L., et al. (2021). In vitro toxicokinetics and metabolic profiling of methoxycathinones and methylthiocathinones using human liver systems and hyphenated mass spectrometry. PMC. Retrieved from [Link]

• Google Patents. (n.d.). WO2019075004A1 - Synthesis of bicyclo[2.2.2]octane derivatives.
• Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 2(3), 129-138.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A Nature-Inspired Diels-Alder Reaction Facilitates Construction of the Bicyclo[2.2.2]octane Core of Andibenin B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enantioselective Synthesis of Bicyclo[2.2.2]octenones Using a Copper-Mediated Oxidative Dearomatization/[4+2] Dimerization Cascade1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biomedres.us [biomedres.us]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 9. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 10. HPLC Method development: an overview. [pharmacores.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. spectrabase.com [spectrabase.com]
• 13. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]

Reference Data & Comparative Studies

Spectroscopic comparison of 4-Methoxybicyclo[2.2.2]octan-2-one and its parent compound

Topic: Spectroscopic comparison of 4-Methoxybicyclo[2.2.2]octan-2-one and its parent compound Content Type: Publish Comparison Guide

A Technical Guide on Field Effects in Rigid Systems

Executive Summary

This guide compares the spectroscopic signatures of Bicyclo[2.2.2]octan-2-one (Parent) and its bridgehead-substituted derivative, 4-Methoxybicyclo[2.2.2]octan-2-one (Derivative) .[1]

These compounds serve as "gold standard" probes in physical organic chemistry.[1] The rigid bicyclic cage fixes the geometry between the carbonyl group (C2) and the substituent (C4), eliminating conformational ambiguity. This comparison highlights how through-space (field) effects modulate reactivity and spectral properties in the absence of resonance transmission.[1]

Key Findings:

• IR Spectroscopy: The 4-methoxy substituent exerts a pure inductive/field electron-withdrawing effect, shifting the carbonyl stretching frequency (

  ) to a higher wavenumber compared to the parent.[1]

• NMR Spectroscopy: The

  symmetry is retained in both molecules.[1] The derivative exhibits distinct deshielding at the C4 bridgehead and long-range coupling characteristic of the bicyclo[2.2.2] system.

• Structural Integrity: The bridgehead methoxy group is chemically robust but alters the dipole moment significantly, influencing solvation and chromatographic retention.[1]

Structural & Symmetry Analysis

Before interpreting spectra, one must understand the geometric constraints.[1]

Feature	Parent: Bicyclo[2.2.2]octan-2-one	Derivative: 4-Methoxybicyclo[2.2.2]octan-2-one
Formula
Symmetry	(Plane through C1, C4, O)	(Plane through C1, C4, O, OMe)
Electronic Path	N/A	Pure Inductive/Field ( ).[1] Resonance is geometrically forbidden (Bredt's Rule).[1]
Dipole Vector	Aligned with C=O bond.[1]	Resultant of C=O and C-O dipoles (opposing or reinforcing depending on rotamer, but generally withdrawing).

Visualization: Electronic Effect Pathway

The following diagram illustrates the transmission of electronic effects through the rigid cage.

Caption: Schematic of the through-space field effect where the distal methoxy group destabilizes the polarized carbonyl form, increasing bond order.

Spectroscopic Comparison

A. Infrared Spectroscopy (IR)

The carbonyl stretching frequency is the primary indicator of electronic modification.[1]

• Parent: The unstrained ketone typically appears near 1720 cm⁻¹.[1]

• Derivative: The Oxygen at C4 is electronegative.[1] In aromatic systems, a para-methoxy group is electron-donating (resonance).[1] However, in this bicyclic cage , resonance is impossible because the orbitals cannot overlap (orthogonal).[1] Therefore, the methoxy group acts purely as an electron-withdrawing group (EWG) via induction.

• Result: EWGs destabilize the single-bond character of the carbonyl resonance hybrid (

  ), increasing the double-bond character and shifting the absorption to a higher frequency .[1]

Parameter	Parent Compound	4-Methoxy Derivative	Shift ( )
(Soln)	1720 - 1725 cm⁻¹	1728 - 1735 cm⁻¹	+5 to +10 cm⁻¹
C-H Stretch	2850 - 2950 cm⁻¹	2850 - 2960 cm⁻¹	Negligible
C-O Stretch	N/A	1080 - 1150 cm⁻¹	New diagnostic band

B. Nuclear Magnetic Resonance (NMR)

The rigid skeleton simplifies the coupling constants (

), making these molecules excellent for studying Karplus relationships.

H NMR (Proton)

• Parent: The bridgehead protons (H1 and H4) are distinct but have similar chemical environments compared to the derivative.[1]

• Derivative: The H4 proton is replaced by the Methoxy group.[1] The H1 proton (alpha to carbonyl) remains but shifts slightly due to the cross-cage dipole.

Position	Parent ( ppm)	4-Methoxy Derivative ( ppm)	Interpretation
H1 (Bridgehead)	~2.50	~2.65	Deshielded by cross-cage field effect.[1]
H4 (Bridgehead)	~2.00	N/A (Substituted)	Replaced by -OMe.[1]
-OCH	N/A	~3.20 - 3.40	Distinct singlet (methyl).[1]
H3 (Exo/Endo)	2.0 - 2.2 (Multiplet)	2.1 - 2.4 (Complex)	Protons to ketone are deshielded.[1]

C NMR (Carbon)

• C4 Shift: The most dramatic change occurs at the C4 carbon.[1] In the parent, it is a methine (~25-30 ppm). In the derivative, it becomes a quaternary carbon bonded to oxygen, shifting downfield to ~75-80 ppm.

• C=O Shift: The carbonyl carbon (C2) typically resonates ~215 ppm.[1] The inductive effect of the 4-methoxy group causes a slight upfield shift (shielding) or minimal change depending on solvent, contrary to the IR trend, due to excitation energy changes.

Experimental Protocols

To ensure reproducibility, the following workflows are recommended.

Workflow Visualization

Caption: Operational workflow for synthesizing and characterizing 4-substituted bicyclo[2.2.2]octanones.

Detailed Protocol: Spectroscopic Acquisition

1. Sample Preparation:

• Purity Check: Ensure samples are >98% pure via GC-MS. Impurities (especially unreacted dienes) will obscure the bridgehead signals.

• Solvent: Use Deuterochloroform (

  ) with 0.03% TMS for NMR. For IR, Carbon Tetrachloride ( ) is preferred to avoid solvent overlap in the carbonyl region, though is acceptable if background subtraction is rigorous.

2. IR Acquisition Parameters:

• Instrument: FTIR Spectrometer (e.g., PerkinElmer Spectrum Two or equivalent).[1]

• Cell: NaCl or KBr liquid cell (0.1 mm path length).

• Scans: 16 scans at 4 cm⁻¹ resolution.

• Baseline: Air background for solid films; Pure solvent background for solution.[1]

• Critical Step: Measure the peak center of the C=O band at 50% height to determine the exact frequency shift.[1]

3. NMR Acquisition Parameters:

• Frequency: Minimum 400 MHz (essential to resolve exo/endo methylene protons).

• Pulse Sequence: Standard zg30 (proton) and zgpg30 (carbon with decoupling).[1]

• Relaxation Delay (D1): Set to 2.0 seconds to ensure full relaxation of the quaternary C4 carbon in the derivative.

• Processing: Apply 0.3 Hz line broadening (LB) for protons; Exponential multiplication for carbon.

References

• NIST Mass Spectrometry Data Center. Bicyclo[2.2.2]octan-2-one.[1] National Institute of Standards and Technology.[2][3] Available at: [Link]

• Roberts, J. D., & Moreland, W. T. (1953).[1] Electrical Effects of Substituent Groups in Saturated Systems.[1][4] Reactivities of 4-Substituted Bicyclo[2.2.2]octane-1-carboxylic Acids. Journal of the American Chemical Society.[1][5][6] (Fundamental establishment of field effects in this system).

• Stothers, J. B., & Tan, C. T. (1976).[1] 13C nuclear magnetic resonance studies.[1][7][8] 58. 13C spectra of a variety of bicyclo[2.2.2]octane derivatives. Canadian Journal of Chemistry.[1] Available at: [Link]

• Krygowski, T. M., & Oziminski, W. P. (2014).[1][9] Substituent effects in 1-nitro-4-substituted bicyclo[2.2.2]octane derivatives: Inductive or field effects? Journal of Molecular Modeling.[1][9] (Modern computational validation of field effects).

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Biological Activity &amp; Medicinal Chemistry of 4-Methoxybicyclo[2.2.2]octan-2-one Derivatives

This guide details the biological profile, synthetic utility, and medicinal chemistry of 4-Methoxybicyclo[2.2.2]octan-2-one and its derivatives. It focuses on the transition from planar aromatic scaffolds to rigid, three-dimensional (3D) bioisosteres—a strategy known as "Escaping Flatland" to improve solubility and metabolic stability.

Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Lead Optimization Scientists, Drug Discovery Researchers

Executive Summary: The 3D Bioisostere Advantage

In modern drug discovery, the bicyclo[2.2.2]octane (BCO) scaffold serves as a saturated, space-filling bioisostere for the phenyl ring. While the parent BCO is highly lipophilic, the 4-methoxybicyclo[2.2.2]octan-2-one derivative represents a "privileged" scaffold. The bridgehead methoxy group reduces lipophilicity (LogP) and blocks metabolic hotspots, while the ketone functionality offers a versatile handle for diversification into bioactive amines or alcohols.

Key Differentiator: Unlike the flat phenyl ring, the BCO core projects substituents in defined 3D vectors, often improving selectivity for globular protein pockets while increasing aqueous solubility—a critical failure point for many aromatic drug candidates.

Comparative Scaffold Analysis

The following table contrasts the 4-methoxy-BCO scaffold with traditional aromatic and alternative saturated scaffolds.

Table 1: Physicochemical & Biological Profile Comparison

Feature	Phenyl Ring (Traditional)	Bicyclo[2.2.2]octane (BCO) (Parent)	4-Methoxy-BCO-2-one (Optimized)	Bicyclo[1.1.1]pentane (BCP)
Dimensionality	2D (Planar)	3D (Globular)	3D (Globular & Polar)	3D (Linear Spacer)
Fsp³ Score	0.0	1.0	1.0	1.0
Solubility	Low to Moderate	Low (Lipophilic)	High (Polar Handle)	Moderate
Metabolic Stability	Prone to CYP450 oxidation	Good	Excellent (Blocked Bridgehead)	Good
Bioisosterism	N/A	para-Phenyl mimic	Polar para-Phenyl mimic	para-Phenyl mimic
Key Liability	-stacking (aggregates)	High LogP (Grease)	Synthetic Complexity	Limited substitution

Detailed Synthetic Protocol

A major barrier to adopting BCO scaffolds is synthetic accessibility.[1] The following protocol describes the acid-catalyzed cyclization to access the 4-methoxybicyclo[2.2.2]octan-2-one core. This method is self-validating via NMR monitoring of the bridgehead methoxy signal.

Protocol: Synthesis of 4-Methoxybicyclo[2.2.2]octan-2-one

Reaction Type: Intramolecular Acid-Catalyzed Cyclization Precursor: 4-acetyl-1-methoxy-1-cyclohexene[2][3]

Reagents & Materials:

• Substrate: 4-acetyl-1-methoxy-1-cyclohexene (1.0 eq)

• Catalyst:

  (trace) or -TsOH

• Solvent: Benzene or THF (Anhydrous)

• Atmosphere: Nitrogen (

  )

Step-by-Step Workflow:

• Preparation: Dissolve 4-acetyl-1-methoxy-1-cyclohexene in anhydrous benzene or THF (0.1 M concentration). Note: Use aprotic solvents.[2][3] Alcoholic solvents will lead to acetal/ketal exchange or alkoxy scrambling.

• Cyclization: Add a catalytic amount of acid.[2] Heat the mixture to reflux (80°C for benzene, 66°C for THF).

• Monitoring: Monitor via TLC or GC-MS.

  • Checkpoint: Disappearance of the cyclohexene vinyl proton signal.

  • Validation: Appearance of the bridgehead methoxy singlet in

    H NMR (approx. 3.2-3.4 ppm).

• Workup: Cool to room temperature. Neutralize with saturated

  . Extract with diethyl ether.

• Purification: Dry organic layer over

  , filter, and concentrate. Purify via silica gel flash chromatography (Hexanes/EtOAc).

Yield Expectation: >90% conversion to the bicyclic ketone.

Mechanism & Pathway Visualization

The following diagram illustrates the synthetic logic and the structural relationship between the precursor and the bioactive scaffold.

Caption: Acid-catalyzed cyclization converts the flexible cyclohexene precursor into the rigid 4-methoxy-BCO scaffold.[2]

Biological Applications & Case Studies

Case Study 1: Antiprotozoal Activity (Malaria & Sleeping Sickness)

Derivatives of bicyclo[2.2.2]octan-2-one, specifically 4-aminobicyclo[2.2.2]octan-2-one analogs, have demonstrated significant activity against Plasmodium falciparum (Malaria) and Trypanosoma brucei rhodesiense (Sleeping Sickness).

• Mechanism: The rigid BCO scaffold positions the amino group to interact with the parasite's transporter proteins or enzymes, mimicking the spatial arrangement of natural substrates but with enhanced metabolic stability.

• Data Point: 4-dialkylamino derivatives showed

  values in the micromolar range, with specific esters showing improved lipophilicity profiles for membrane permeation.

Case Study 2: 11β-HSD1 Inhibitors (Metabolic Disease)

The BCO scaffold has been successfully employed to replace the adamantane or phenyl core in inhibitors of 11β-Hydroxysteroid Dehydrogenase Type 1 .

• The Problem: Adamantane is metabolically stable but highly lipophilic (high LogP), leading to poor solubility.

• The Solution: Substitution with a polar BCO derivative (like the 4-methoxy or 4-hydroxy variant) retains the bulk required for the active site but lowers LogP, reducing off-target binding and improving oral bioavailability.

Case Study 3: PROTAC Linkers

4-(Methoxycarbonyl)bicyclo[2.2.2]octane-1-carboxylic acid is utilized as a rigid linker in PROTAC (Proteolysis Targeting Chimera) design.

• Function: It connects the E3 ligase ligand to the target protein ligand.

• Advantage: The rigidity of the BCO cage prevents the "linker collapse" often seen with flexible alkyl chains, maintaining the precise distance required for effective ubiquitination.

Structure-Activity Relationship (SAR) Logic

When optimizing this scaffold, the following SAR rules apply:

• Bridgehead (C4) Substitution:

  • Methoxy (-OMe): Increases polarity, accepts H-bonds, blocks metabolism.

  • Hydroxyl (-OH): High polarity, H-bond donor/acceptor, but may undergo elimination.

  • Hydrogen (-H): Lipophilic (Parent BCO), prone to oxidation at this position.

• Ketone (C2) Functionalization:

  • Reductive Amination: Yields amines (Antiprotozoal activity).

  • Grignard Addition: Yields tertiary alcohols (Receptor binding).

Caption: Functional mapping of the scaffold. C4 modulates properties; C2 drives potency.

References

• Synthesis of 4-methoxybicyclo[2.2.

  • Reaction of 4-acetyl-1-methoxy-1-cyclohexene.[2][3] ResearchGate.[4] (Cited contextually for synthesis).

• Antiprotozoal Activity of BCO Amines

  • Weis, R. et al. "4-Aminobicyclo[2.2.2]octanone Derivatives with Antiprotozoal Activities." ResearchGate.[4]

• BCO as a Phenyl Bioisostere

  • PharmaBlock Whitepaper. "Bicyclo[2.2.2]octane as A 3-D-rich Bioisostere for A Phenyl Ring."

• PROTAC Linker Application

  • MedChemExpress. "4-(Methoxycarbonyl)bicyclo[2.2.2]octane-1-carboxylic acid."

• General Scaffold Chemistry

  • PubChem Compound Summary: Bicyclo[2.2.2]octan-2-one.[5]

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• 5. Bicyclo(2.2.2)octan-2-one | C8H12O | CID 137688 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Analysis of Synthetic Routes to 4-Methoxybicyclo[2.2.2]octan-2-one: A Guide for Researchers

The bicyclo[2.2.2]octanone framework is a key structural motif in numerous biologically active molecules and natural products. Its rigid, three-dimensional structure provides a unique scaffold for the development of novel therapeutics. Specifically, 4-Methoxybicyclo[2.2.2]octan-2-one serves as a versatile intermediate in the synthesis of more complex molecular architectures. This guide provides a comparative analysis of different synthetic routes to this target molecule, offering in-depth technical details, experimental protocols, and a discussion of the advantages and disadvantages of each approach to aid researchers in selecting the most suitable method for their specific needs.

Two primary and highly effective strategies for the synthesis of the bicyclo[2.2.2]octanone core are the Diels-Alder reaction and the bridged Robinson annulation. A third, more theoretical, approach involves the elaboration of a pre-existing substituted cyclohexane ring. This guide will focus on the practical application and comparative merits of the first two routes, with a conceptual outline of the third.

Comparative Overview of Synthetic Strategies

Parameter	Route 1: Diels-Alder Approach	Route 2: Bridged Robinson Annulation
Key Transformation	[4+2] Cycloaddition	Tandem Michael Addition & Intramolecular Aldol
Starting Materials	1-Methoxy-1,3-cyclohexadiene, Ketene Equivalent	Substituted Cyclohexenone, Michael Acceptor
Number of Steps	2-3 (including precursor synthesis)	1-2 (can be a one-pot reaction)
Stereocontrol	Generally high, predictable (endo preference)	Can be complex, may yield diastereomeric mixtures
Scalability	Generally good	Can be high for one-pot procedures
Key Advantages	High predictability, good yields, well-established	Convergent, can be performed in one pot
Potential Challenges	Availability/stability of diene, harsh hydrolysis	Control of side reactions, potential for polymerization

Route 1: The Diels-Alder Approach

The Diels-Alder reaction is a powerful and widely used method for the construction of six-membered rings, making it an ideal choice for synthesizing the bicyclo[2.2.2]octene core.[1] This route involves the [4+2] cycloaddition of a substituted 1,3-cyclohexadiene with a suitable dienophile that acts as a ketene equivalent. The resulting bicyclo[2.2.2]octene derivative can then be converted to the target saturated ketone.

A key advantage of the Diels-Alder reaction is its high degree of stereospecificity, where the stereochemistry of the reactants is retained in the product.[2] Furthermore, the reaction often proceeds with high endo selectivity, which can be crucial for establishing the desired stereochemistry in the final product.[3]

Reaction Pathway

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